Isopropyl 5-amino-2-fluorobenzoate
Overview
Description
Isopropyl 5-amino-2-fluorobenzoate is a synthetic compound with the molecular formula C10H12FNO2 and a molecular weight of 197.209 . It is used for research purposes.
Synthesis Analysis
The synthesis of this compound involves suspending the compound (2.48 g, 12.6 mmol) in 60 ml absolute ethanol. Under nitrogen, 2-bromo-1-cyclopropylethanone is added, followed by N-methylmorpholine (4.17 ml, 37.8 mmol) .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C10H12FNO2 .Chemical Reactions Analysis
In a chemical reaction, this compound (2.48 g, 12.6 mmol) was suspended in 60 ml absolute ethanol. With stirring under nitrogen, 2-bromo-1-cyclopropylethanone was added, followed by N-methylmorpholine (4.17 ml, 37.8 mmol) .Scientific Research Applications
Antitumor Activities
- Fluorinated Benzothiazoles : A study highlights the synthesis of fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles, demonstrating potent cytotoxicity in vitro against sensitive human breast MCF-7 and MDA 468 cell lines. These compounds are being explored for pharmaceutical and preclinical development due to their broad-spectrum antitumor properties (Hutchinson et al., 2001).
Fluorescent Detection
- Dual Fluorescent Detection : Research on carbazolone substituted 2-aminobenzamides for Zn2+/Cd2+ ions detection showcases the transformation from “off–on” to “on–off” molecular switches by altering the substitution position of the fluorophore. This unique property facilitates specific and selective fluorescent probes for detecting these ions (Xu et al., 2014).
Synthesis of Novel Compounds
Amino Acid Ester Derivatives : The creation of amino acid ester derivatives containing 5-fluorouracil showcases a potential for increased inhibitory effects against certain cancer cells, indicating an innovative approach to enhancing the efficacy of known antitumor agents (Xiong et al., 2009).
Organocatalytic Asymmetric Synthesis : A study outlines a one-pot sequential conjugate addition/dearomative fluorination of isoxazol-5(4H)-ones, leading to the synthesis of chiral fluorinated isoxazol-5(4H)-ones. This method represents a significant advancement in the development of compounds with potential medicinal properties (Meng et al., 2013).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
propan-2-yl 5-amino-2-fluorobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-6(2)14-10(13)8-5-7(12)3-4-9(8)11/h3-6H,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZIUEGRXBDIXIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=C(C=CC(=C1)N)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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